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Compound Name: Diosmin
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For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides a comprehensive guide to the

personal protective equipment (PPE), operational procedures, and disposal plans for Diosmin,

a flavonoid compound commonly found in citrus fruits.[1][2] While some safety data sheets

(SDS) do not classify Diosmin as a hazardous substance, others indicate it may cause skin,

eye, and respiratory irritation.[3][4][5] Therefore, a cautious approach, treating it as a potentially

hazardous chemical, is recommended.

Personal Protective Equipment (PPE)
When handling Diosmin, especially in powder form, the following personal protective

equipment is essential to minimize exposure and ensure personal safety.

Eye and Face Protection:

Wear safety goggles with side-shields to protect against dust particles.[3][6]

Hand Protection:

Use protective gloves.[3] Nitrile rubber gloves with a material thickness of >0.11 mm are a

suitable option, offering a breakthrough time of >480 minutes.[6]

It is important to inspect gloves prior to use and to wash and dry hands thoroughly after

handling.[7]
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Respiratory Protection:

In situations where dust formation is likely, respiratory protection is necessary.[6] A suitable

respirator should be used to avoid inhalation of dust.[3]

Body Protection:

Wear a laboratory coat.[5] For scenarios with a higher risk of exposure, impervious clothing

is recommended.[3]

Operational and Disposal Plans
A systematic approach to handling Diosmin, from receipt to disposal, is crucial for laboratory

safety.

Receiving and Storage:

Upon receipt, ensure the container is clearly labeled and free from leaks.[8]

Store Diosmin in a cool, dry, and well-ventilated area.[3]

Keep the container tightly sealed.[3]

Recommended storage temperatures vary, with some sources suggesting 2–8 °C, while for

the powder form, -20 °C is also recommended.[2][3][6]

Avoid storing near incompatible materials, such as oxidizing agents.[8]

Handling Procedures:

Avoid all personal contact, including inhalation of dust and contact with eyes and skin.[3][8]

Use only in areas with appropriate exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Emergency Procedures:
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In case of eye contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if easy to do so. Continue rinsing.[3][6]

In case of skin contact: Wash with plenty of soap and water.[3] Take off contaminated

clothing and wash it before reuse.[3]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3]

If swallowed: Rinse mouth. Do not induce vomiting. Call a doctor if you feel unwell.[3][6]

Spill Management:

For minor spills, clean up immediately.[8]

For major spills, alert emergency responders and advise personnel in the area.[8]

Avoid breathing dust and contact with skin and eyes.[8]

Use appropriate personal protective equipment during cleanup.[3]

Collect the spilled material mechanically and place it in a suitable container for disposal.[6]

Prevent the product from entering drains or water courses.[3]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[8]

Dispose of contents and containers in accordance with local regulations.[3]

Do not allow wash water from cleaning equipment to enter drains.[8]

Contaminated packaging should be treated in the same way as the substance itself.[6]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-6736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczNzZ8YXBwbGljYXRpb24vcGRmfGFEUTFMMmd6Tmk4NU1UZ3dOems0T0RjM056STJMMU5FUWw4Mk56TTJYMGRDWDBWT0xuQmtaZ3wzNGUzMDFhMzRhYTkyYjcwNWJkYzEwNzM4NGY4MmU4MzIxYzA2NTgxZjQ2NmZjZTQ0YTBkNmE4N2UxZGVjMDRk
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-6736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczNzZ8YXBwbGljYXRpb24vcGRmfGFEUTFMMmd6Tmk4NU1UZ3dOems0T0RjM056STJMMU5FUWw4Mk56TTJYMGRDWDBWT0xuQmtaZ3wzNGUzMDFhMzRhYTkyYjcwNWJkYzEwNzM4NGY4MmU4MzIxYzA2NTgxZjQ2NmZjZTQ0YTBkNmE4N2UxZGVjMDRk
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204728.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204728.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204728.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-6736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczNzZ8YXBwbGljYXRpb24vcGRmfGFEUTFMMmd6Tmk4NU1UZ3dOems0T0RjM056STJMMU5FUWw4Mk56TTJYMGRDWDBWT0xuQmtaZ3wzNGUzMDFhMzRhYTkyYjcwNWJkYzEwNzM4NGY4MmU4MzIxYzA2NTgxZjQ2NmZjZTQ0YTBkNmE4N2UxZGVjMDRk
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204728.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0178/Diosmin-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-204728.pdf
https://www.carlroth.com/medias/SDB-6736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczNzZ8YXBwbGljYXRpb24vcGRmfGFEUTFMMmd6Tmk4NU1UZ3dOems0T0RjM056STJMMU5FUWw4Mk56TTJYMGRDWDBWT0xuQmtaZ3wzNGUzMDFhMzRhYTkyYjcwNWJkYzEwNzM4NGY4MmU4MzIxYzA2NTgxZjQ2NmZjZTQ0YTBkNmE4N2UxZGVjMDRk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Recommended Storage

Temperature
2–8 °C or -20 °C (powder) [2][3][6]

Glove Material Nitrile rubber [6]

Glove Thickness >0.11 mm [6]

Glove Breakthrough Time
>480 minutes (permeation:

level 6)
[6]

Occupational Exposure Limit

(Dust)

TWA: 10 mg/m³ (inhalable), 4

mg/m³ (respirable)
[6]

Note: The occupational exposure limits provided are for general dust and not specific to

Diosmin.

Experimental Protocol: Safe Handling of Diosmin
Powder
This protocol outlines the step-by-step procedure for safely handling Diosmin powder in a

laboratory setting.

1. Preparation: 1.1. Ensure the work area is clean and uncluttered. 1.2. Verify that the exhaust

ventilation is functioning correctly. 1.3. Don the required personal protective equipment: safety

goggles with side shields, nitrile gloves, a lab coat, and a respirator if weighing outside of a

ventilated enclosure.

2. Weighing the Compound: 2.1. Perform all weighing operations within a chemical fume hood

or a ventilated balance enclosure to minimize dust inhalation. 2.2. Use a disposable weighing

boat to prevent contamination of the balance. 2.3. Carefully transfer the desired amount of

Diosmin powder using a clean spatula. 2.4. Close the primary container tightly immediately

after use.

3. Solubilization and Use: 3.1. Add the solvent to the vessel containing the weighed Diosmin
powder slowly to avoid splashing. 3.2. If heating is required, do so in a well-ventilated area. 3.3.

Handle all solutions containing Diosmin with the same PPE as the powder.
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4. Post-Handling: 4.1. Decontaminate the work surface with an appropriate cleaning agent. 4.2.

Dispose of all contaminated disposable materials (e.g., weighing boat, pipette tips) in a

designated hazardous waste container.[5] 4.3. Remove PPE in the correct order to avoid self-

contamination. 4.4. Wash hands thoroughly with soap and water.
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Caption: A diagram illustrating the safe handling workflow for Diosmin, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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